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Compound of Interest

Compound Name: Glycyl-L-glutamine monohydrate

Cat. No.: B145411 Get Quote

Essential Safety and Handling Guide for Glycyl-
L-glutamine Monohydrate
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Glycyl-L-glutamine monohydrate. The following

procedures and recommendations are designed to ensure safe handling, storage, and disposal

of this compound.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, strict adherence to the following PPE

guidelines is mandatory.
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Protection Type Recommended Equipment
Justification & Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2] A face shield

may be required depending on

the situation.[1]

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3][4][5]

Skin Protection

Protective gloves (impervious

and chemical-resistant) and a

lab coat or lightweight

protective clothing.[1][2][3][5]

Protective boots may be

necessary for certain

situations.[1]

Prevents skin contact.[3][4]

Always inspect gloves before

use.[5]

Respiratory Protection

A dust respirator or other

suitable respiratory equipment

should be used if dust is

generated or in case of

insufficient ventilation.[1][2]

Follow local and national

regulations.[1] Not typically

required under normal use

conditions with adequate

ventilation.[3][4][5]

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Glycyl-L-glutamine
monohydrate and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area.[1] If dust or aerosol will be generated, use a local exhaust

system.[1]

Avoid contact with skin, eyes, and clothing.[1][3][4]

Prevent the dispersion of dust.[1]

Wash hands and face thoroughly after handling.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP379100&productDescription=L-GLUTAMINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2956100&productDescription=lglutamine-laboratory-fisher-chemical&vendorId=VN00033897&keyword=true&countryCode=US&language=en
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_L_Glutamine_d5.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://www.fishersci.com/store/msds?partNumber=BP379100&productDescription=L-GLUTAMINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_L_Glutamine_d5.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP379100&productDescription=L-GLUTAMINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2956100&productDescription=lglutamine-laboratory-fisher-chemical&vendorId=VN00033897&keyword=true&countryCode=US&language=en
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_L_Glutamine_d5.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2769/Glutamine%20L-%20[21051024]%20(Invitrogen-Fisher)%203-23-12.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP379100&productDescription=L-GLUTAMINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2956100&productDescription=lglutamine-laboratory-fisher-chemical&vendorId=VN00033897&keyword=true&countryCode=US&language=en
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_L_Glutamine_d5.pdf
https://www.benchchem.com/product/b145411?utm_src=pdf-body
https://www.benchchem.com/product/b145411?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP379100&productDescription=L-GLUTAMINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O2956100&productDescription=lglutamine-laboratory-fisher-chemical&vendorId=VN00033897&keyword=true&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/G0251_JP_EN.pdf
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_L_Glutamine_d5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid ingestion and inhalation.[3][4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3][4]

Store in a cool, dark place.[1] Some sources recommend storage at –20°C in a sealed, dark

container under an inert atmosphere.

Store away from incompatible materials such as strong oxidizing agents.[1][3][4]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Ensure Personal Safety: Wear appropriate personal protective equipment, including a dust

respirator, protective gloves, safety glasses, and protective clothing.[1]

Control the Area: Keep unprotected personnel away from the spill area.[6] If necessary, rope

off the leakage area.[1]

Containment and Cleanup:

Prevent the product from entering drains, other waterways, or soil.[1][6]

Sweep up the spilled material, taking care not to disperse dust.[1][3]

Collect the swept material into a suitable, airtight container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the contained waste in accordance with federal, state, and local

regulations.[1][5]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position.[1][3][5]

If you feel unwell, get medical advice/attention.

[1]

Skin Contact

Remove all contaminated clothing immediately.

[1] Rinse the skin with water/shower.[1] If skin

irritation or a rash occurs, seek medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][3] If present, remove contact lenses if it is

easy to do so and continue rinsing.[1][3] If eye

irritation persists, get medical advice/attention.

[1]

Ingestion

Rinse your mouth.[1] If you feel unwell, get

medical advice/attention.[1] Do NOT induce

vomiting without medical advice.[6]

Protection of First-Aiders

A rescuer should wear personal protective

equipment, such as rubber gloves and air-tight

goggles.[1]

Disposal Plan
Dispose of Glycyl-L-glutamine monohydrate and any contaminated materials in accordance

with all applicable federal, state, and local regulations.[1][5]

Unused Material: Consult your local or regional authorities for disposal guidance.[1] It may

be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber system.[1]

Contaminated PPE and Materials: Collect all contaminated waste, such as gloves and

cleaning materials, in a designated, sealed, and clearly labeled waste container.[5] Do not

mix with general laboratory waste.[5] Contact your institution's Environmental Health and

Safety (EHS) office for specific guidance.[5]
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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